benzyl 3-(4-aminophenyl)propanoate
Overview
Description
Benzyl 3-(4-aminophenyl)propanoate, also known as BAPP, is an organic compound that has been studied for its various applications in scientific research. It is a white crystalline solid with a melting point of 142-144°C and is soluble in water, ethanol, and methanol. BAPP is commonly used in organic synthesis due to its low toxicity and its ability to be used as a reagent in a variety of reactions.
Mechanism of Action
The mechanism of action of benzyl 3-(4-aminophenyl)propanoate is not well understood. However, it has been suggested that it may act as a proton donor or acceptor in certain reactions, as well as a nucleophile in other reactions.
Biochemical and Physiological Effects
This compound has been found to have no significant effects on biochemical and physiological processes in humans and animals.
Advantages and Limitations for Lab Experiments
Benzyl 3-(4-aminophenyl)propanoate is a relatively safe compound to use in laboratory experiments, as it has a low toxicity and is relatively non-reactive. However, it is important to note that this compound is a strong acid and should be handled with care.
Future Directions
For research involving benzyl 3-(4-aminophenyl)propanoate include the development of new synthesis methods, the use of this compound in the study of enzyme-catalyzed reactions, and the development of new uses for this compound in organic synthesis. Additionally, further studies should be conducted to further understand the mechanism of action of this compound and its effects on biochemical and physiological processes.
Synthesis Methods
Benzyl 3-(4-aminophenyl)propanoate can be synthesized through a variety of methods, including the Friedel-Crafts acylation of aniline with benzyl chloroformate, the reaction of aniline with benzyl bromide and sodium acetate, and the reaction of aniline with benzyl chloride and sodium hydroxide.
Scientific Research Applications
Benzyl 3-(4-aminophenyl)propanoate has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis and as a catalyst in various reactions. It is also used to study the mechanism of enzyme-catalyzed reactions, as well as to study the structure and function of proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for benzyl 3-(4-aminophenyl)propanoate involves the reaction of benzyl bromide with 3-(4-aminophenyl)propanoic acid in the presence of a base to form the desired product.", "Starting Materials": [ "Benzyl bromide", "3-(4-aminophenyl)propanoic acid", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Dissolve 3-(4-aminophenyl)propanoic acid in a suitable solvent (e.g. ethanol)", "Add a base (e.g. sodium hydroxide) to the solution to form the corresponding carboxylate salt", "Add benzyl bromide to the solution and stir at room temperature for several hours", "Extract the product with a suitable solvent (e.g. diethyl ether)", "Wash the organic layer with water and dry over anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the desired product" ] } | |
CAS RN |
269072-33-5 |
Molecular Formula |
C16H17NO2 |
Molecular Weight |
255.3 |
Purity |
95 |
Origin of Product |
United States |
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